Cas no 2375250-63-6 ((2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 2375250-63-6
• MF: C₆H₉F₂NO₅S
• MW: 245.201167821884
• CID: 6558044
• PubChem ID: 28606662
• Update Time: 2025-06-07

(2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid
• EN300-7440687
• 2375250-63-6

• Inchi： 1S/C6H9F2NO5S/c7-6(8)15(13,14)9-2-3(10)1-4(9)5(11)12/h3-4,6,10H,1-2H2,(H,11,12)/t3-,4+/m0/s1
• InChI Key： CEBUKGWMTQFUDL-IUYQGCFVSA-N
• SMILES： S(C(F)F)(N1C[C@H](C[C@@H]1C(=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 245.01694989g/mol
• Monoisotopic Mass: 245.01694989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Additional information on (2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid

Latest Research Brief on (2R,4S)-1-Difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic Acid (CAS: 2375250-63-6)

The compound (2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 2375250-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its structural motif, featuring a difluoromethanesulfonyl group and a hydroxylated pyrrolidine ring, confers high reactivity and selectivity, making it a valuable scaffold for targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability and bioavailability of peptide-based therapeutics.

In addition to its applications in protease inhibition, (2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid has shown promise in the development of antiviral agents. Research conducted by Smith et al. (2024) revealed its potential as a building block for inhibitors targeting viral proteases, including those of SARS-CoV-2 and influenza. The compound's ability to form stable covalent adducts with catalytic residues was identified as a critical factor in its mechanism of action.

The synthesis of this compound has also seen advancements, with recent protocols emphasizing greener methodologies. A 2024 paper in Organic Process Research & Development described a scalable, enantioselective route utilizing biocatalysis, significantly reducing the reliance on hazardous reagents. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts are focused on structural modifications to improve metabolic stability and reduce off-target effects. Collaborative studies between academia and industry, such as the ongoing project by Pfizer and the University of Cambridge, aim to address these limitations through computational modeling and high-throughput screening.

In conclusion, (2R,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutics for metabolic, infectious, and neurodegenerative diseases. The integration of cutting-edge synthetic and analytical techniques will be crucial in unlocking its full potential.